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Compound of Interest

Compound Name: Tyr-Ala

Cat. No.: B1276564 Get Quote

Essential safety and logistical information for the proper disposal of the dipeptide Tyr-Ala
(Tyrosylalanine), ensuring operational safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to maintaining a safe and compliant laboratory

environment. This guide provides a detailed, step-by-step procedure for the disposal of Tyr-
Ala, a dipeptide composed of tyrosine and alanine.

Chemical and Hazard Profile
A thorough understanding of the chemical properties and associated hazards of Tyr-Ala is the

first step in ensuring its safe disposal. This information is critical for risk assessment and the

selection of appropriate personal protective equipment (PPE).
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Property Value Reference

Chemical Name

(2S)-2-[[(2S)-2-amino-3-(4-

hydroxyphenyl)propanoyl]amin

o]propanoic acid

[1]

Synonyms Tyr-Ala, Tyrosylalanine [1]

CAS Number 730-08-5 [1]

Molecular Formula C12H16N2O4 [1]

Molecular Weight 252.27 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

rayP264: Wash hands

thoroughly after handlingP270:

Do not eat, drink or smoke

when using this productP280:

Wear protective

gloves/protective clothing/eye

protection/face

protectionP501: Dispose of

contents/container in

accordance with local

regulation

Experimental Protocol: Disposal of Tyr-Ala
The following protocol outlines the recommended procedure for the disposal of Tyr-Ala in a

laboratory setting. This procedure is designed to minimize risk to personnel and the

environment.
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Materials:

Personal Protective Equipment (PPE):

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Sealable, labeled waste container

Chemical fume hood (if handling large quantities or creating dust)

Spill kit appropriate for non-hazardous powders

Procedure:

Risk Assessment: Before beginning any disposal procedure, conduct a thorough risk

assessment. Review the Safety Data Sheet (SDS) for Tyr-Ala and identify all potential

hazards. Ensure that all personnel involved are familiar with the risks and the required safety

precautions.

Don Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

a lab coat, and chemical-resistant gloves, to prevent skin and eye contact.

Containment:

Small Quantities: For small amounts of solid Tyr-Ala, carefully sweep the material into a

designated, sealable waste container. Avoid generating dust. If necessary, lightly moisten

the powder with a compatible solvent (e.g., water) to minimize airborne particles.

Solutions: If Tyr-Ala is in a solution, ensure the solvent is compatible with the intended

waste stream. Neutralize acidic or basic solutions if necessary and permissible by local

regulations. Transfer the solution to a labeled, sealable waste container.

Waste Collection:
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Collect all Tyr-Ala waste, including contaminated materials such as weighing paper and

disposable gloves, in a clearly labeled, sealed container.

The label should include the chemical name ("Tyr-Ala" or "Tyrosylalanine"), the date, and

any relevant hazard information.

Disposal Pathway:

Non-hazardous Waste Stream: In many jurisdictions, small quantities of non-hazardous

dipeptides like Tyr-Ala can be disposed of as general laboratory chemical waste. Consult

your institution's Environmental Health and Safety (EHS) office for specific guidelines.

Licensed Waste Contractor: For larger quantities or if required by local regulations,

arrange for disposal through a licensed chemical waste contractor. The precautionary

statement P501 emphasizes the importance of adhering to local regulations for disposal.

Decontamination: Thoroughly clean the work area and any equipment used in the disposal

process. Wash hands thoroughly after completing the procedure.

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tyr-Ala.
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Tyr-Ala Disposal Workflow

Preparation

Containment & Collection

Disposal & Decontamination

Start: Tyr-Ala for Disposal

1. Conduct Risk Assessment
(Review SDS)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Contain Waste
(Solid or Solution)

3a. Solid: Sweep into
Labeled Container

Solid

3b. Solution: Transfer to
Labeled Container

Solution

4. Collect All Contaminated
Materials in Sealed Container

5. Determine Disposal Pathway
(Consult EHS)

5a. Dispose as Non-Hazardous
Lab Chemical Waste

Small Quantity / 
Local Guideline

5b. Arrange for Licensed
Waste Contractor Pickup

Large Quantity / 
Regulation

6. Decontaminate Work Area
and Equipment

End: Disposal Complete

Click to download full resolution via product page

Caption: A workflow for the safe disposal of Tyr-Ala.
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By adhering to these procedures and consulting with your institution's safety office, you can

ensure the safe and compliant disposal of Tyr-Ala, contributing to a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1276564?utm_src=pdf-body
https://www.benchchem.com/product/b1276564?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tyr-Ala
https://www.benchchem.com/product/b1276564#tyr-ala-proper-disposal-procedures
https://www.benchchem.com/product/b1276564#tyr-ala-proper-disposal-procedures
https://www.benchchem.com/product/b1276564#tyr-ala-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1276564?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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